Cas no 2171710-92-0 (2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid)

• Product Name: 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid
• CAS No: 2171710-92-0
• MF: C₃₃H₂₉BrN₂O₆
• MW: 629.497168302536
• CID: 6202078
• PubChem ID: 165576918
• Update Time: 2025-05-22

2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid
• 2171710-92-0
• EN300-1536935

• Inchi： 1S/C33H29BrN2O6/c1-20(41-18-21-9-3-2-4-10-21)30(31(37)35-29-17-22(34)15-16-27(29)32(38)39)36-33(40)42-19-28-25-13-7-5-11-23(25)24-12-6-8-14-26(24)28/h2-17,20,28,30H,18-19H2,1H3,(H,35,37)(H,36,40)(H,38,39)
• InChI Key： PPRNTGLOODIYMS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 628.12090g/mol
• Monoisotopic Mass: 628.12090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid

Chemical Compound CAS No 2171710-92-0: 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic Acid

The compound with CAS No 2171710-92-0, named as 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound has been the subject of recent studies, particularly in the context of its synthesis and applications in drug delivery systems and bioactive materials.

The structure of this compound is characterized by several key functional groups, including a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) group, and a bromobenzoic acid moiety. These groups contribute to its unique chemical properties and reactivity. The presence of the Fmoc group, which is commonly used as a protecting group in peptide synthesis, suggests that this compound may play a role in advanced organic synthesis techniques.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Scientists have explored various reaction conditions, including the use of microwave-assisted synthesis and catalytic methods, to streamline the production process. These advancements have not only enhanced the efficiency of synthesis but also opened new avenues for its application in drug development.

In terms of applications, this compound has shown promise in the development of bioactive materials due to its ability to interact with biological systems. Studies have demonstrated its potential as a precursor for drug delivery systems, where its functional groups can be modified to target specific tissues or cells. Additionally, its bromobenzoic acid moiety makes it a candidate for use in anti-inflammatory and anticancer drug design.

The chemical stability and solubility properties of this compound are critical factors in determining its suitability for various applications. Recent investigations have revealed that it exhibits good stability under physiological conditions, making it a viable option for biomedical applications. Furthermore, its solubility characteristics can be tuned through chemical modifications, enhancing its potential for use in diverse environments.

From an environmental perspective, the biodegradability and toxicity profile of this compound are areas of active research. Understanding these aspects is crucial for ensuring its safe use in industrial and medical settings. Preliminary studies suggest that it has low toxicity levels, which aligns with its potential use in therapeutic agents.

In conclusion, the compound with CAS No 2171710-92-0 represents a significant advancement in organic chemistry with multifaceted applications across various industries. Its complex structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in drug delivery, materials science, and beyond.